Cas no 2138390-75-5 (5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138390-75-5
• MF: C₁₃H₁₈BrN₃O
• MW: 312.205522060394
• CID: 5872640
• PubChem ID: 165794356
• Update Time: 2025-06-10

5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one
• EN300-1077724
• 2138390-75-5

• Inchi： 1S/C13H18BrN3O/c14-11-12(10-3-5-15-6-4-10)16-8-17(13(11)18)7-9-1-2-9/h8-10,15H,1-7H2
• InChI Key： PCCGQOROABWZML-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=NC=1C1CCNCC1)CC1CC1)=O

Computed Properties

• Exact Mass: 311.06332g/mol
• Monoisotopic Mass: 311.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2138390-75-5)

The compound 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2138390-75-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidinone core substituted with bromo, cyclopropylmethyl, and piperidin-4-yl groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in oncology and neurodegenerative disease research. The 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one scaffold is being explored for its ability to interact with key biological targets, such as G protein-coupled receptors (GPCRs) and phosphodiesterases. These properties are highly relevant to contemporary studies on signal transduction pathways and cellular regulation, topics frequently searched in academic and industrial databases.

The synthetic route to CAS No. 2138390-75-5 involves multi-step organic transformations, including cyclocondensation and selective bromination, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for further pharmacological evaluation. Given the growing emphasis on structure-activity relationship (SAR) studies, this molecule's modular design allows for systematic optimization to enhance potency and selectivity.

From an industrial perspective, 5-bromo-3-(cyclopropylmethyl)-6-(piperidin-4-yl)-3,4-dihydropyrimidin-4-one is part of a broader effort to develop next-generation therapeutics with improved pharmacokinetic profiles. Its lipophilic and hydrogen-bonding features contribute to favorable drug-likeness metrics, a hot topic in computational chemistry and AI-driven drug design. These attributes resonate with frequent queries about bioavailability enhancement and molecular docking simulations.

In conclusion, CAS No. 2138390-75-5 represents a versatile building block in medicinal chemistry, bridging gaps between chemical synthesis and biological efficacy. Its relevance to cutting-edge research areas like epigenetics and protein-protein interaction inhibitors ensures sustained interest from the scientific community. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs, aligning with global health priorities.